Cas no 90936-84-8 (1-Pyrenehexadecanoicacid)

• Product Name: 1-Pyrenehexadecanoicacid
• CAS No: 90936-84-8
• MF: C₃₂H₄₀O₂
• MW: 456.658809661865
• CID: 798996
• PubChem ID: 2762671
• Update Time: 2025-04-19

1-Pyrenehexadecanoicacid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenehexadecanoicacid
• 16-pyren-1-ylhexadecanoic acid
• DTXSID00376358
• FT-0608291
• SCHEMBL4634469
• 90936-84-8
• 1-Pyrenehexadecanoic acid

• Inchi： 1S/C32H40O2/c33-30(34)18-13-11-9-7-5-3-1-2-4-6-8-10-12-15-25-19-20-28-22-21-26-16-14-17-27-23-24-29(25)32(28)31(26)27/h14,16-17,19-24H,1-13,15,18H2,(H,33,34)
• InChI Key： GFKRJCFRTYVQSF-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCCCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)=O

Computed Properties

• Exact Mass: 456.302830514g/mol
• Monoisotopic Mass: 456.302830514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 16
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.085
• Boiling Point: 631.5°C at 760 mmHg
• Flash Point: 527.6°C
• Refractive Index: 1.623